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Compound of Interest

3-Bromo-3'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898765-35-0
Cat. No.: B1293296

Get Quote

\ J

CAS Number: 898765-35-0 Formula: C1sH1sBrNO2 Molecular Weight: 360.25 g/mol [1][2][3]

Executive Summary

3-Bromo-3'-morpholinomethyl benzophenone is a specialized disubstituted diaryl ketone
intermediate used extensively in medicinal chemistry.[1][2] It serves as a critical "privileged
scaffold" building block, particularly in the synthesis of kinase inhibitors (e.g., PI3K/mTOR
pathways) and G-protein-coupled receptor (GPCR) ligands.[1][2]

The compound features two distinct functional handles:

» 3-Bromo group: An electrophilic site primed for palladium-catalyzed cross-coupling reactions
(Suzuki-Miyaura, Buchwald-Hartwig).[1][2]

» 3'-Morpholinomethyl group: A solubilizing pharmacophore that improves lipophilicity profiles
(LogP) and enhances metabolic stability while providing a hydrogen-bond acceptor site.[1][2]
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This guide details the synthesis, characterization, and application of this compound, structured

for researchers requiring high-purity intermediates for lead optimization.[1][2]

Chemical Identity & Properties

Property Specification
3-bromophenyl)(3-
IUPAC Name ( -p I
(morpholinomethyl)phenyl)methanone
CAS Number 898765-35-0
Viscous yellow oil or low-melting solid
Appearance .
(dependent on purity)
B Soluble in DCM, DMSO, Methanol, Ethyl
Solubility
Acetate
LogP (Predicted) ~3.8

pKa (Predicted)

~7.5 (Morpholine nitrogen)

Storage

2-8°C, Inert atmosphere (Argon/Nitrogen)

Synthetic Methodology

The synthesis of 3-Bromo-3'-morpholinomethyl benzophenone is best approached via a

convergent route that ensures regiospecificity.[1][2] The most robust protocol involves the

nucleophilic substitution of a benzylic halide intermediate.[2]

Protocol: Nucleophilic Substitution Route

Rationale: Direct Mannich reactions on benzophenones can yield regioisomeric mixtures.[1][2]

Using a bromomethyl precursor ensures the morpholine attaches exclusively at the meta-

position of the second ring.[1][2]

Step 1: Benzylic Bromination (Radical Substitution)[1][2]

e Precursor: 3-Bromo-3'-methylbenzophenone.[1][2]
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e Reagents: N-Bromosuccinimide (NBS), Benzoyl Peroxide (catalyst), CCla or Trifluorotoluene
(solvent).[1][2]

e Mechanism: Free-radical halogenation at the benzylic position.[1][2]

e Conditions: Reflux for 4—6 hours.[1][2]

Step 2: Morpholine Alkylation (Nucleophilic Attack)[1][2]

e Precursor: 3-Bromo-3'-(bromomethyl)benzophenone (from Step 1).[1][2]

» Reagents: Morpholine (1.2 eq), Potassium Carbonate (K=2COs, 2.0 eq), Potassium lodide (KI,
catalytic).[1]

» Solvent: Acetonitrile (MeCN) or DMF.[1][2]
e Conditions: 60°C for 3-5 hours.

Detailed Workflow:

Dissolve 3-bromo-3'-(bromomethyl)benzophenone (10 mmol) in anhydrous MeCN (50 mL).

e Add K2COs (20 mmol) and a catalytic crystal of KI (promotes Finkelstein-like displacement).

[1][2]
e Add Morpholine (12 mmol) dropwise to control exotherm.[1][2]

e Heat to 60°C under Nz atmosphere. Monitor by TLC (50% EtOAc/Hexane).[1][2] Product is
more polar than starting material.[1][2][4]

o Work-up: Cool, filter inorganic salts, and concentrate. Redissolve in DCM, wash with
water/brine.[1][2]

o Purification: Flash column chromatography (SiOz2).[1][2] Elute with DCM:MeOH (95:5).[1][2]

Synthetic Pathway Visualization
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Figure 1: Two-step regiospecific synthesis via benzylic bromination and nucleophilic
displacement.

Applications in Drug Discovery[1][2][4][6][7]
This compound is not typically a final drug but a Late-Stage Functionalization Intermediate.[1]

[2]

Kinase Inhibitor Design (Solubility Handle)

The morpholine ring is a classic "solubilizing tail."[1][2] In kinase inhibitors (e.g., targeting PI3K,
MTOR, or CDK), the benzophenone core fits into the hydrophobic ATP-binding pocket, while
the morpholine extends towards the solvent front, improving oral bioavailability.[1][2]

Fragment-Based Drug Design (FBDD)

The 3-bromo position serves as a "vector" for growing the molecule.[1][2]
e Suzuki Coupling: Reacting with aryl boronic acids to create biaryl systems.[1][2]

» Buchwald-Hartwig: Reacting with amines to create anilino-benzophenones.[1][2]

Mechanistic Workflow: Lead Optimization
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Figure 2: Strategic utilization of the scaffold in Structure-Activity Relationship (SAR) studies.

Analytical Characterization & Validation

To ensure the integrity of the intermediate before use in subsequent steps, the following

analytical signatures must be verified.

Technique

Expected Signature

Diagnostic Value

1H NMR (CDCls)

6 3.5-3.7 ppm (m, 4H,
Morpholine-O-CHz)d 2.4-2.5
ppm (m, 4H, Morpholine-N-
CH2)d 3.55 ppm (s, 2H,
Benzylic CH2)d 7.3-7.9 ppm
(m, 8H, Aromatic)

Confirms presence of
morpholine and intact

benzophenone core.[1][2]

[M+H]* peak at m/z 360.1 and

The 1:1 doublet confirms the

LC-MS (ESI+) ) presence of one Bromine
362.1 (1:1 ratio)
atom.[1][2]
Essential for cross-coupling
HPLC Purity >97% (UV @ 254 nm) success (impurities poison Pd

catalysts).[1][2]
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Safety & Handling

e Hazards: The compound is an irritant.[1][2] The benzylic bromide precursor (if synthesizing
in-house) is a potent lachrymator and skin irritant.[1][2]

« Stability: Morpholine adducts are generally stable, but the compound should be stored under
argon to prevent oxidation of the morpholine nitrogen (N-oxide formation) over long periods.

[11[2]
o Disposal: Halogenated organic waste.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1293296/docs#technical-profile-3-bromo-3-
morpholinomethyl-benzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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